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Compound of Interest

Compound Name: 2-Bromopropan-1-ol

Cat. No.: B151844 Get Quote

In-Depth Technical Guide to 2-Bromopropan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Bromopropan-1-ol, a key intermediate in various organic syntheses. The

document details its molecular characteristics and outlines a standard experimental protocol for

its synthesis.

Core Molecular and Physical Properties
2-Bromopropan-1-ol, a halogenated alcohol, serves as a versatile building block in the

synthesis of more complex molecules, particularly in the pharmaceutical industry. Its utility

stems from the presence of two reactive functional groups: a hydroxyl group and a bromine

atom. This dual functionality allows for a wide range of chemical transformations.

The fundamental properties of 2-Bromopropan-1-ol are summarized in the table below:
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Property Value

Molecular Formula C₃H₇BrO

Molecular Weight 138.99 g/mol

CAS Number 598-18-5

Boiling Point 64-65 °C at 25 Torr

Density 1.5551 g/cm³ at 30 °C

Appearance Colorless liquid

Synthesis of 2-Bromopropan-1-ol: An Experimental
Protocol
The synthesis of 2-Bromopropan-1-ol can be achieved through several routes. One common

method involves the nucleophilic substitution reaction of isopropanol with a bromine source,

such as hydrobromic acid.

Objective: To synthesize 2-Bromopropan-1-ol from isopropanol and hydrobromic acid.

Materials:

Isopropanol (Propan-2-ol)

Hydrobromic acid (48% aqueous solution)

Concentrated sulfuric acid

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel
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Distillation apparatus

Heating mantle

Stirring apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirring

apparatus, combine isopropanol and an excess of 48% hydrobromic acid.

Acid Addition: Slowly add concentrated sulfuric acid to the mixture while cooling the flask in

an ice bath to control the exothermic reaction.

Reflux: Heat the reaction mixture to reflux for a period of 2-3 hours to ensure the completion

of the reaction.

Work-up: After cooling, transfer the reaction mixture to a separatory funnel.

Washing: Wash the organic layer sequentially with water, a saturated sodium bicarbonate

solution (to neutralize any remaining acid), and finally with a saturated sodium chloride

solution.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Purification: Purify the crude product by distillation, collecting the fraction that boils at the

appropriate temperature for 2-Bromopropan-1-ol.

Reaction Pathway
The synthesis of 2-Bromopropan-1-ol from isopropanol proceeds via a nucleophilic

substitution mechanism. The key steps are outlined in the diagram below.
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Caption: Synthesis of 2-Bromopropan-1-ol from Isopropanol.

Logical Workflow of Synthesis and Purification
The overall workflow for the synthesis and purification of 2-Bromopropan-1-ol involves a

series of sequential steps, from the initial reaction to the final isolation of the pure product.
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Caption: Workflow for the Synthesis of 2-Bromopropan-1-ol.
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To cite this document: BenchChem. [2-Bromopropan-1-ol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151844#2-bromopropan-1-ol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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